Cas no 647858-17-1 (Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide)
647858-17-1 structure
Product Name:Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide
CAS No:647858-17-1
MF:C13H15BrN2O2
MW:311.174402475357
CID:415852
PubChem ID:11278349
Update Time:2025-04-19
Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide
- methyl 2-(4-amino-2-methylquinolin-1-ium-1-yl)acetate,bromide
- 647858-17-1
- DTXSID00461031
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- Inchi: 1S/C13H14N2O2.BrH/c1-9-7-11(14)10-5-3-4-6-12(10)15(9)8-13(16)17-2;/h3-7,14H,8H2,1-2H3;1H
- InChI Key: FJHWCDMMDHBYRQ-UHFFFAOYSA-N
- SMILES: [Br-].O(C)C(C[N+]1C(C)=CC(=C2C=CC=CC=12)N)=O
Computed Properties
- Exact Mass: 294.9143
- Monoisotopic Mass: 310.03169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 52.48
Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
647858-17-1 (Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide) Related Products
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- 199189-67-8(Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate)
- 100795-25-3(ethyl4-amino-2-methylquinoline-6)
- 40876-94-6(1-Ethyl-2-methylindole)
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- 99984-73-3(4-Amino-2-methylquinoline-6-carboxylic acid)
- 27065-94-7(Ethyl (3-Formyl-1H-indol-1-yl)acetate)
- 42951-35-9(1-Butyl-2-methylindole)
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